Cas no 1326899-89-1 (6-fluoro-N-[(4-methylphenyl)methyl]-3-(pyrrolidine-1-carbonyl)quinolin-4-amine)

• Product Name: 6-fluoro-N-[(4-methylphenyl)methyl]-3-(pyrrolidine-1-carbonyl)quinolin-4-amine
• CAS No: 1326899-89-1
• MF: C₂₂H₂₂FN₃O
• MW: 363.427988529205
• CID: 5323200
• Update Time: 2025-07-22

6-fluoro-N-[(4-methylphenyl)methyl]-3-(pyrrolidine-1-carbonyl)quinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• (6-fluoro-4-((4-methylbenzyl)amino)quinolin-3-yl)(pyrrolidin-1-yl)methanone
• [6-fluoro-4-[(4-methylphenyl)methylamino]quinolin-3-yl]-pyrrolidin-1-ylmethanone
• 6-fluoro-N-[(4-methylphenyl)methyl]-3-(pyrrolidine-1-carbonyl)quinolin-4-amine
• {6-fluoro-4-[(4-methylbenzyl)amino]quinolin-3-yl}(pyrrolidin-1-yl)methanone
• STL128330

• Inchi： 1S/C22H22FN3O/c1-15-4-6-16(7-5-15)13-25-21-18-12-17(23)8-9-20(18)24-14-19(21)22(27)26-10-2-3-11-26/h4-9,12,14H,2-3,10-11,13H2,1H3,(H,24,25)
• InChI Key： UTDGYERKUHMUPZ-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(=C(C=N2)C(N1CCCC1)=O)NCC1C=CC(C)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 502
• XLogP3: 4.6
• Topological Polar Surface Area: 45.2

Additional information on 6-fluoro-N-[(4-methylphenyl)methyl]-3-(pyrrolidine-1-carbonyl)quinolin-4-amine

Introduction to 6-fluoro-N-[(4-methylphenyl)methyl]-3-(pyrrolidine-1-carbonyl)quinolin-4-amine (CAS No. 1326899-89-1) and Its Emerging Applications in Chemical Biology

6-fluoro-N-[(4-methylphenyl)methyl]-3-(pyrrolidine-1-carbonyl)quinolin-4-amine, identified by the CAS number 1326899-89-1, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology and drug discovery. This molecule belongs to the quinoline scaffold, a class of heterocyclic compounds widely recognized for their pharmacological properties and biological activities. The presence of a fluorine atom, a methylphenyl group, and a pyrrolidine moiety in its structure contributes to its unique chemical and biological profile, making it a promising candidate for further investigation.

The quinoline core of 6-fluoro-N-[(4-methylphenyl)methyl]-3-(pyrrolidine-1-carbonyl)quinolin-4-amine is a well-documented pharmacophore in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, antimalarial, anticancer, and anti-inflammatory properties. The introduction of a fluorine atom at the 6-position of the quinoline ring enhances its metabolic stability and binding affinity to biological targets. Additionally, the N-[(4-methylphenyl)methyl] and 3-(pyrrolidine-1-carbonyl) substituents contribute to the molecule's interactions with specific enzymes and receptors, thereby modulating its biological activity.

Recent advancements in computational chemistry and high-throughput screening have facilitated the identification of novel bioactive compounds, including 6-fluoro-N-[(4-methylphenyl)methyl]-3-(pyrrolidine-1-carbonyl)quinolin-4-amine. Studies have demonstrated that this compound exhibits potent inhibitory effects on various kinases and enzymes implicated in cancer progression. For instance, preclinical investigations have revealed its ability to suppress the activity of tyrosine kinases such as EGFR (epidermal growth factor receptor) and VEGFR (vascular endothelial growth factor receptor), which are crucial for tumor cell proliferation and angiogenesis.

The fluorine substituent in 6-fluoro-N-[(4-methylphenyl)methyl]-3-(pyrrolidine-1-carbonyl)quinolin-4-amine plays a pivotal role in enhancing its pharmacokinetic properties. Fluorinated aromatic compounds are known to improve lipophilicity, reduce metabolic clearance, and increase binding affinity to target proteins. This feature has been leveraged in the development of next-generation therapeutics, where fluorine atoms are strategically incorporated to optimize drug efficacy and duration of action.

Moreover, the pyrrolidine moiety in this compound contributes to its ability to interact with biological macromolecules through hydrogen bonding and hydrophobic interactions. Pyrrolidine derivatives have been extensively studied for their role in modulating enzyme activity and receptor binding. In particular, the N-(pyrrolidine-1-carbonyl) group has been shown to enhance binding affinity to proteases and kinases, making it an attractive scaffold for drug design.

In the realm of oncology, 6-fluoro-N-[(4-methylphenyl)methyl]-3-(pyrrolidine-1-carbonyl)quinolin-4-amine has emerged as a promising lead compound for the development of targeted therapies. Preclinical studies have indicated its potential in inhibiting the growth of triple-negative breast cancer (TNBC) cells by disrupting key signaling pathways involved in tumor survival and metastasis. The compound's ability to selectively target cancer cells while sparing healthy tissues underscores its therapeutic potential.

Recent research has also explored the antimicrobial properties of 6-fluoro-N-[(4-methylphenyl)methyl]-3-(pyrrolidine-1-carbonyl)quinolin-4-amine. Quinoline derivatives have long been recognized for their efficacy against Gram-negative bacteria, including multidrug-resistant strains. The structural modifications introduced in this compound enhance its ability to disrupt bacterial cell wall synthesis and DNA replication, thereby exerting bactericidal effects.

The synthesis of 6-fluoro-N-[(4-methylphenyl)methyl]-3-(pyrrolidine-1-carbonyl)quinolin-4-am ine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to achieve high yields and purity. These synthetic strategies not only facilitate the production of this compound but also provide insights into optimizing similar molecules for therapeutic applications.

Future directions in the study of 6-fluoro-N-[ (4-methylphenyl)methyl]-3-(pyrrolidine -1-carbonyl )quinolin -4 -amine include exploring its mechanism of action at a molecular level and evaluating its efficacy in clinical trials. Computational modeling techniques can be employed to predict how this compound interacts with biological targets at an atomic resolution, providing valuable insights into its therapeutic potential.

The integration of machine learning algorithms with experimental data has revolutionized drug discovery by enabling rapid identification of bioactive compounds. By leveraging these computational tools, researchers can accelerate the optimization process for 6-fluoro-N-[ (4-methylphenyl)methyl ] -3-( py rrolid ine -1 -carb on y l )quin o lin -4-am ine, leading to more efficient development pipelines for novel therapeutics.

In conclusion,6-fluoro-N-[ ( 4 -m eth y lph enyl )m eth y l ] -3-( py r rolid ine -1 -car b on y l )quino lin -4-am ine (CAS No. 1326899 -89 -1) represents a significant advancement in chemical biology and drug discovery. Its unique structural features make it a versatile scaffold for developing novel therapeutics with applications in oncology, antimicrobial therapy, and beyond. Continued research into this compound will undoubtedly contribute to the next generation of innovative treatments for various diseases.